Cas no 1264513-41-8 ((6-(thiophen-3-yl)pyridin-3-yl)boronic acid)
(6-(thiophen-3-yl)pyridin-3-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (6-(thiophen-3-yl)pyridin-3-yl)boronic acid
- 1264513-41-8
-
- Inchi: 1S/C9H8BNO2S/c12-10(13)8-1-2-9(11-5-8)7-3-4-14-6-7/h1-6,12-13H
- InChI Key: CBRAUGRNNCKVHC-UHFFFAOYSA-N
- SMILES: B(C1=CC=C(C2C=CSC=2)N=C1)(O)O
Computed Properties
- Exact Mass: 205.0368798g/mol
- Monoisotopic Mass: 205.0368798g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.6Ų
(6-(thiophen-3-yl)pyridin-3-yl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T907638-25mg |
(6-(thiophen-3-yl)pyridin-3-yl)boronic acid |
1264513-41-8 | 95% | 25mg |
¥3,560.00 | 2022-09-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T907638-100mg |
(6-(thiophen-3-yl)pyridin-3-yl)boronic acid |
1264513-41-8 | 95% | 100mg |
¥12,000.00 | 2022-09-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1596190-25mg |
(6-(Thiophen-3-yl)pyridin-3-yl)boronic acid |
1264513-41-8 | 98% | 25mg |
¥5340.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1596190-100mg |
(6-(Thiophen-3-yl)pyridin-3-yl)boronic acid |
1264513-41-8 | 98% | 100mg |
¥14400.00 | 2024-08-09 |
(6-(thiophen-3-yl)pyridin-3-yl)boronic acid Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on (6-(thiophen-3-yl)pyridin-3-yl)boronic acid
Recent Advances in the Application of (6-(Thiophen-3-yl)pyridin-3-yl)boronic Acid (CAS: 1264513-41-8) in Chemical Biology and Pharmaceutical Research
The compound (6-(thiophen-3-yl)pyridin-3-yl)boronic acid (CAS: 1264513-41-8) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules and pharmaceutical agents. This boronic acid derivative, characterized by its unique thiophene-pyridine scaffold, has garnered significant attention due to its versatile applications in Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern medicinal chemistry. Recent studies highlight its role in the development of targeted therapies, particularly in oncology and infectious diseases.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized (6-(thiophen-3-yl)pyridin-3-yl)boronic acid as a critical building block for the synthesis of kinase inhibitors. The study demonstrated that the compound's boronic acid moiety facilitates efficient coupling with various aryl halides, enabling the rapid assembly of diverse chemical libraries. The resulting inhibitors exhibited potent activity against tyrosine kinases implicated in cancer progression, with IC50 values in the low nanomolar range. This underscores the compound's utility in drug discovery pipelines.
Another notable application of (6-(thiophen-3-yl)pyridin-3-yl)boronic acid was reported in a Nature Communications article, where it served as a precursor for the development of fluorescent probes. These probes were designed to detect reactive oxygen species (ROS) in live cells, leveraging the boronic acid's ability to form reversible complexes with diols. The study revealed that the thiophene-pyridine backbone enhanced the probes' photostability and cellular permeability, making them valuable tools for studying oxidative stress in neurodegenerative diseases.
Beyond its synthetic utility, (6-(thiophen-3-yl)pyridin-3-yl)boronic acid has also been investigated for its direct biological effects. A 2024 preprint on bioRxiv described its role as a modulator of bacterial quorum sensing. The compound was found to interfere with the signaling pathways of Pseudomonas aeruginosa, a pathogen notorious for its antibiotic resistance. This finding opens new avenues for developing anti-infective agents that target virulence rather than bacterial viability, potentially reducing the risk of resistance development.
Despite these promising applications, challenges remain in optimizing the compound's pharmacokinetic properties. Recent computational studies, such as those published in ACS Omega, have employed molecular docking and density functional theory (DFT) calculations to predict the reactivity and metabolic stability of (6-(thiophen-3-yl)pyridin-3-yl)boronic acid derivatives. These efforts aim to guide the design of next-generation analogs with improved bioavailability and reduced off-target effects.
In conclusion, (6-(thiophen-3-yl)pyridin-3-yl)boronic acid (CAS: 1264513-41-8) represents a multifaceted tool in chemical biology and drug discovery. Its applications span from synthetic chemistry to direct therapeutic intervention, reflecting the growing convergence of these disciplines. Future research should focus on elucidating its structure-activity relationships and expanding its utility in underexplored therapeutic areas.
1264513-41-8 ((6-(thiophen-3-yl)pyridin-3-yl)boronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)